
cloransulam-methyl soil half-life first-order two-
compartment models

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cloransulam-Methyl

CAS No.: 147150-35-4

Cat. No.: S524048

Get Quote

Kinetic Model Comparison for Cloransulam-methyl
Degradation

The following table consolidates half-life data from various studies, illustrating how degradation rates differ

between kinetic models and depend on environmental conditions.

Study Context Soil Type Kinetic Model
Reported Half-Life
(DT₅₀)

Key Study Conditions

Field
Dissipation [1]

Not
Specified

(China)

Two-
Compartment

0.44 - 5.53 days Field conditions at three
geospatial locations in

2012/2013

Field

Dissipation [1]

Not

Specified
(China)

First-Order Similar range to

two-compartment

Field conditions at three

geospatial locations in
2012/2013

Aerobic
Metabolism [2]

Cecil Loamy
Sand

Two-
Compartment

9 days Lab, 25°C, 100 kPa
moisture
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Study Context Soil Type Kinetic Model
Reported Half-Life
(DT₅₀)

Key Study Conditions

Aerobic

Metabolism [2]

Cecil Loamy

Sand

First-Order

(Initial Rate)

16 days Lab, 25°C, 100 kPa

moisture

Aerobic

Metabolism [2]

Hanford

Loam

Two-

Compartment

13 days Lab, 25°C, 100 kPa

moisture

Aerobic

Metabolism [2]

Hanford

Loam

First-Order

(Initial Rate)

21 days Lab, 25°C, 100 kPa

moisture

Lab &

Regulatory
Data [3]

Various First-Order 14 - 22 days (Lab),

6.6 days (Field)

Aerobic lab conditions &

field (Wisconsin)

Detailed Experimental Protocols

To ensure your comparisons are based on robust methodologies, here are the experimental details from the

key studies cited above.

Field Dissipation Study (2016)

This study provided the data showing very rapid degradation under field conditions [1].

Soil Sampling: Studies were conducted at three different field locations in China. Soil and soybean

plant samples were collected at predetermined intervals after application.
Residue Analysis:

Extraction: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method was
used for sample preparation.

Detection and Quantification: Analysis was performed using Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).
Method Validation: The method demonstrated recoveries ranging from 80% to 105%, with
relative standard deviations (RSDs) of 3-11%. The Limit of Detection (LOD) for soil and

soybean grain was 0.001 mg kg⁻¹.
Data Modeling: Dissipation data were fitted to both first-order kinetics and two-compartment models

to calculate half-lives.
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Aerobic Soil Metabolism Study (1996)

This laboratory study offers a direct comparison of the two models under controlled conditions and

investigates degradation products [2].

Soil Preparation: Two soils (Cecil loamy sand and Hanford loam) were fortified with ¹⁴C-radiolabeled

cloransulam-methyl at a concentration of 66 ng/g.
Incubation: Soils were incubated in the dark at 25°C and a moisture potential of 100 kPa under

positive oxygen pressure (aerobic conditions) for up to 357 days. Studies were also conducted at 5°C
and with sterilized soil to understand the role of microbes and temperature.

Mass Balance Tracking:
Volatilization: Trapped evolved ¹⁴CO₂ to measure mineralization.

Extractable Residues: Solvents (e.g., acetone/acetic acid) were used to extract the parent
compound and metabolites from the soil.

Bound Residues: The non-extractable radioactivity sorbed to the soil matrix was measured.
Metabolite Identification: Extracts were analyzed to identify degradation products like

cloransulam (the acid metabolite), 5-hydroxycloransulam-methyl, and 5-hydroxycloransulam.
Data Modeling: Degradation data were fit to both a first-order initial rate model and a two-

compartment model to determine half-lives. Sorption parameters (K_d) were also determined.

The following diagram illustrates the core workflow of this laboratory study.
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Key Insights for Your Comparison Guide

Two-Compartment Model Superiority: The data consistently shows that the two-compartment
model often results in shorter calculated half-lives than the first-order model [2]. This is because it

more accurately represents the rapid initial dissipation phase followed by a slower release of bound
or sorbed residues, which is a common behavior for many pesticides in soil [1] [2].

Critical Influencing Factors: When comparing data, note that the degradation rate is highly
dependent on:

Temperature: Degradation is significantly slower at lower temperatures (e.g., a 10-fold
decrease at 5°C) [2] [4].
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Microbial Activity: Sterilized soils show much slower degradation, confirming that microbial

action is a primary route of breakdown [2] [4].
Soil Moisture and Type: The rate of mineralization and dissipation can vary with soil moisture

content and soil properties like organic matter and texture [4].
Metabolite Considerations: The major degradation product is cloransulam (the acid metabolite),
which can reach concentrations up to 25% of the applied parent compound and is also phytotoxic,
though less so than cloransulam-methyl [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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